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Abstract

This technical guide provides a comprehensive overview of YNT-185, a selective orexin 2
receptor (OX2R) agonist, and the intricate orexin signaling pathway it modulates. Narcolepsy, a
debilitating sleep disorder characterized by excessive daytime sleepiness and cataplexy, is
primarily caused by the loss of orexin-producing neurons. YNT-185 represents a promising
therapeutic strategy by mimicking the action of endogenous orexins, which are crucial for
maintaining wakefulness. This document details the pharmacological properties of YNT-185,
the downstream effects of OX2R activation, and the experimental methodologies used to
characterize this compound.

Introduction to the Orexin System and Narcolepsy

The orexin system, comprising two neuropeptides, orexin-A and orexin-B, and their G protein-
coupled receptors, orexin 1 receptor (OX1R) and orexin 2 receptor (OX2R), is a critical
regulator of sleep and wakefulness.[1] Orexin-producing neurons, located exclusively in the
lateral hypothalamus, project throughout the central nervous system, influencing arousal,
appetite, and reward pathways.[1] The loss of these neurons is the primary cause of
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narcolepsy type 1, leading to a profound inability to maintain wakefulness and the intrusion of
REM sleep-like features, such as cataplexy, into wakefulness.[2][3]

While orexin peptides themselves can ameliorate narcolepsy symptoms in animal models, their
poor blood-brain barrier penetration limits their therapeutic use.[4] This has driven the
development of small-molecule orexin receptor agonists that can be administered peripherally.
YNT-185 is a potent and selective, non-peptide agonist of the OX2R, which has been shown to
effectively alleviate narcolepsy-like symptoms in preclinical models.[5]

YNT-185: A Selective Orexin 2 Receptor Agonist

YNT-185 is a synthetic, small molecule designed to selectively activate the OX2R. Its chemical
structure allows it to cross the blood-brain barrier and exert its effects on the central nervous
system.[6]

In Vitro Pharmacology

The potency and selectivity of YNT-185 have been characterized in cellular assays.

Table 1: In Vitro Activity of YNT-185

Selectivity
Parameter OX1R OX2R

(OX1R/IOX2R)
EC50 (nM) 2750 284 ~98-fold

Data from intracellular Ca2+ mobilization assays in CHO cells expressing human orexin
receptors.[5][7]

In Vivo Efficacy in Narcolepsy Models

YNT-185 has demonstrated significant efficacy in mouse models of narcolepsy, including orexin
knockout (OX-KO) and orexin/ataxin-3 transgenic mice, which exhibit neuronal ablation.[8][9]
[10][11][12]

Table 2: In Vivo Effects of YNT-185 in Narcolepsy Mouse Models

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24206104/
https://pubmed.ncbi.nlm.nih.gov/28507129/
https://erepo.uef.fi/server/api/core/bitstreams/9550c0ce-529d-4829-8399-61c872903986/content
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#ynt-185-and-the-orexin-signaling-pathway-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC5465922/
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#ynt-185-and-the-orexin-signaling-pathway-a-technical-guide
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#ynt-185-and-the-orexin-signaling-pathway-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC9152589/
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#ynt-185-and-the-orexin-signaling-pathway-a-technical-guide
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#ynt-185-and-the-orexin-signaling-pathway-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC5465922/
https://www.tocris.com/products/ynt-185_6739
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#ynt-185-and-the-orexin-signaling-pathway-a-technical-guide
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2022.812359/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3058259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3089514/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6509026/
https://www.researchgate.net/figure/Orexin-receptor-system-mediated-signaling-The-binding-of-orexin-A-and-orexin-B-to-orexin_fig1_338321901
https://www.benchchem.com/product/b10798791/docs?utm_src=pdf-body#ynt-185-and-the-orexin-signaling-pathway-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Animal Model Administration Dose Primary Outcome
Significant
. . Intracerebroventric increase in wake
Wild-type Mice . 300 nmol .
ular (i.c.v.) time for 3 hours.
[12]
) ) ) ) Significant increase in
Wild-type Mice Intraperitoneal (i.p.) 20-40 mg/kg
wakefulness.[12]
Significantly increased
Orexin Knockout (OX- ] ) latency to the first
) Intraperitoneal (i.p.) 40 and 60 mg/kg )
KO) Mice cataplexy-like

episode.[4]

| Orexin/ataxin-3 Mice | Intraperitoneal (i.p.) | 40 mg/kg | Significantly decreased frequency of

chocolate-induced cataplexy-like episodes for 3 hours.[4] |

Peripherally administered YNT-185 has been shown to promote wakefulness without affecting
body temperature and does not cause immediate rebound sleep.[2] Importantly, no
desensitization to its anticataplectic effects was observed after repeated administration.[2]

Pharmacokinetics

While detailed pharmacokinetic parameters such as half-life and bioavailability for YNT-185 are
not publicly available, studies confirm its ability to penetrate the blood-brain barrier after
peripheral administration and exert its effects on the central nervous system.[4][6][13] The
water-soluble form, YNT-185-2HCI, is often used for in vivo studies.[4]

The Orexin Signaling Pathway

Orexin receptors are G protein-coupled receptors (GPCRS) that can couple to multiple G
protein subtypes, leading to a diverse array of intracellular signaling cascades.[8][14][15][16]
This signaling complexity allows orexins to exert a wide range of physiological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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